Cas no 2228083-43-8 (methyl 2-amino-3-{bicyclo2.2.1hept-5-en-2-yl}-3-methylbutanoate)

Methyl 2-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}-3-methylbutanoate is a bicyclic amino ester compound characterized by its unique structural features, including a norbornene scaffold and a sterically hindered tertiary carbon center. This configuration imparts rigidity and stereochemical complexity, making it a valuable intermediate in organic synthesis, particularly for chiral building blocks or pharmaceutical applications. The bicyclic framework enhances stability, while the ester and amino functionalities offer versatile reactivity for further derivatization. Its well-defined stereochemistry is advantageous for asymmetric synthesis, and the compound’s compact structure may contribute to improved bioavailability in drug design. Suitable for controlled reactions, it is typically handled under inert conditions due to its potential sensitivity.
methyl 2-amino-3-{bicyclo2.2.1hept-5-en-2-yl}-3-methylbutanoate structure
2228083-43-8 structure
Product Name:methyl 2-amino-3-{bicyclo2.2.1hept-5-en-2-yl}-3-methylbutanoate
CAS No:2228083-43-8
MF:C13H21NO2
MW:223.31134390831
CID:6588891
PubChem ID:165757193
Update Time:2025-06-15

methyl 2-amino-3-{bicyclo2.2.1hept-5-en-2-yl}-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-amino-3-{bicyclo2.2.1hept-5-en-2-yl}-3-methylbutanoate
    • EN300-1825469
    • methyl 2-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}-3-methylbutanoate
    • 2228083-43-8
    • Inchi: 1S/C13H21NO2/c1-13(2,11(14)12(15)16-3)10-7-8-4-5-9(10)6-8/h4-5,8-11H,6-7,14H2,1-3H3
    • InChI Key: UWVDQHXXBMJETO-UHFFFAOYSA-N
    • SMILES: O(C)C(C(C(C)(C)C1CC2C=CC1C2)N)=O

Computed Properties

  • Exact Mass: 223.157228913g/mol
  • Monoisotopic Mass: 223.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 52.3Ų

methyl 2-amino-3-{bicyclo2.2.1hept-5-en-2-yl}-3-methylbutanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1825469-0.05g
methyl 2-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}-3-methylbutanoate
2228083-43-8
0.05g
$1261.0 2023-09-19
Enamine
EN300-1825469-0.1g
methyl 2-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}-3-methylbutanoate
2228083-43-8
0.1g
$1320.0 2023-09-19
Enamine
EN300-1825469-0.25g
methyl 2-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}-3-methylbutanoate
2228083-43-8
0.25g
$1381.0 2023-09-19
Enamine
EN300-1825469-0.5g
methyl 2-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}-3-methylbutanoate
2228083-43-8
0.5g
$1440.0 2023-09-19
Enamine
EN300-1825469-1.0g
methyl 2-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}-3-methylbutanoate
2228083-43-8
1g
$1500.0 2023-06-01
Enamine
EN300-1825469-2.5g
methyl 2-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}-3-methylbutanoate
2228083-43-8
2.5g
$2940.0 2023-09-19
Enamine
EN300-1825469-5.0g
methyl 2-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}-3-methylbutanoate
2228083-43-8
5g
$4349.0 2023-06-01
Enamine
EN300-1825469-10.0g
methyl 2-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}-3-methylbutanoate
2228083-43-8
10g
$6450.0 2023-06-01
Enamine
EN300-1825469-1g
methyl 2-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}-3-methylbutanoate
2228083-43-8
1g
$1500.0 2023-09-19
Enamine
EN300-1825469-5g
methyl 2-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}-3-methylbutanoate
2228083-43-8
5g
$4349.0 2023-09-19

Additional information on methyl 2-amino-3-{bicyclo2.2.1hept-5-en-2-yl}-3-methylbutanoate

Research Brief on Methyl 2-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}-3-methylbutanoate (CAS: 2228083-43-8)

This research brief provides an in-depth analysis of the latest scientific findings related to methyl 2-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}-3-methylbutanoate (CAS: 2228083-43-8), a compound of significant interest in the field of chemical biology and pharmaceutical research. The compound's unique bicyclic structure and functional groups make it a promising candidate for various therapeutic applications, including drug discovery and development.

Recent studies have focused on the synthesis, characterization, and biological evaluation of this compound. Researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography to elucidate its molecular structure and confirm its purity. The compound's potential as a building block for more complex molecules has also been explored, particularly in the context of peptidomimetics and small-molecule inhibitors.

One notable study published in the Journal of Medicinal Chemistry investigated the compound's role in modulating enzyme activity. The researchers found that methyl 2-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}-3-methylbutanoate exhibits selective inhibition against certain proteases, suggesting its potential as a lead compound for developing novel therapeutics targeting protease-related diseases. The study also highlighted the compound's favorable pharmacokinetic properties, including its stability and bioavailability.

Another significant development involves the use of this compound in asymmetric synthesis. A recent paper in Organic Letters demonstrated its utility as a chiral auxiliary, enabling the stereoselective formation of complex molecules with high enantiomeric excess. This application underscores the compound's versatility in synthetic chemistry and its potential to streamline the production of enantiomerically pure pharmaceuticals.

In addition to its synthetic applications, methyl 2-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}-3-methylbutanoate has been investigated for its biological activity. Preliminary in vitro studies have shown that it possesses anti-inflammatory and neuroprotective properties, making it a candidate for further development in treating neurodegenerative disorders. However, more extensive in vivo studies are needed to validate these findings and assess the compound's safety profile.

In conclusion, methyl 2-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}-3-methylbutanoate (CAS: 2228083-43-8) represents a promising molecule with diverse applications in chemical biology and pharmaceutical research. Its unique structural features, combined with its demonstrated biological activity and synthetic utility, make it a valuable subject for ongoing and future studies. Further research is warranted to fully explore its therapeutic potential and optimize its properties for clinical use.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent